Cas no 1281872-45-4 (4-(Trifluoromethyl)pyridin-2-amine hydrochloride)

• Product Name: 4-(Trifluoromethyl)pyridin-2-amine hydrochloride
• CAS No: 1281872-45-4
• MF: C₆H₆ClF₃N₂
• MW: 198.573450565338
• MDL: MFCD18904329
• CID: 2359649
• Update Time: 2025-05-26

4-(Trifluoromethyl)pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-trifluoromethylpyridine hydrochloride
• 4-(trifluoromethyl)pyridin-2-amine hydrochloride
• 4-(Trifluoromethyl)pyridin-2-amine hydrochloride

• MDL： MFCD18904329
• Inchi： 1S/C6H5F3N2.ClH/c7-6(8,9)4-1-2-11-5(10)3-4;/h1-3H,(H2,10,11);1H
• InChI Key： RHTPSFUMBBXEKZ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CN=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 134
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-(Trifluoromethyl)pyridin-2-amine hydrochloride

Comprehensive Guide to 4-(Trifluoromethyl)pyridin-2-amine hydrochloride (CAS No. 1281872-45-4): Properties, Applications, and Industry Insights

The compound 4-(Trifluoromethyl)pyridin-2-amine hydrochloride (CAS No. 1281872-45-4) is a specialized fluorinated pyridine derivative with significant relevance in pharmaceutical and agrochemical research. Its unique trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable building block for drug discovery. This article explores its molecular characteristics, synthetic routes, and emerging applications while addressing frequently searched questions about trifluoromethylated amines and their role in modern chemistry.

Structurally, 4-(Trifluoromethyl)pyridin-2-amine hydrochloride features a pyridine core substituted at the 4-position with a CF3 group and at the 2-position with an amino function, stabilized as a hydrochloride salt. The CAS 1281872-45-4 identifier confirms its registration in the Chemical Abstracts Service database, ensuring precise identification for regulatory and procurement purposes. Researchers often search for "how to synthesize 4-(trifluoromethyl)pyridin-2-amine" – typically achieved through nucleophilic aromatic substitution or catalytic amination of halogenated precursors.

In pharmaceutical contexts, this compound serves as a key intermediate for kinase inhibitors and central nervous system (CNS) drugs, with its trifluoromethyl pyridine scaffold improving blood-brain barrier penetration. Recent studies highlight its utility in developing anticancer agents, particularly targeting protein-protein interaction inhibitors – a hot topic in drug discovery forums. The hydrochloride salt form (4-(Trifluoromethyl)pyridin-2-amine HCl) offers improved solubility for biological testing, a feature frequently queried in pharmaceutical formulation searches.

The agrochemical industry utilizes CAS 1281872-45-4 derivatives for designing next-generation pesticides, where the CF3 group enhances compound durability against environmental degradation. Patent analyses reveal growing interest in this moiety for crop protection chemicals, aligning with searches for "fluorine in agrochemicals" and "sustainable pesticide development". Its thermal stability (a common query in process chemistry discussions) allows for incorporation into high-temperature synthesis workflows.

Analytical characterization of 4-(Trifluoromethyl)pyridin-2-amine hydrochloride typically involves NMR spectroscopy (showing distinctive 19F signals at ~-60 ppm), HPLC purity analysis, and mass spectrometry. Researchers often search for "HPLC methods for fluorinated pyridines" – recommending reverse-phase systems with trifluoroacetic acid modifiers. The compound's physicochemical properties (melting point ~200°C, water solubility >50 mg/mL) make it suitable for diverse reaction conditions, a point emphasized in process optimization queries.

Recent innovations highlight the compound's role in PET radiopharmaceuticals, where the 18F-labeled analogs of 4-(Trifluoromethyl)pyridin-2-amine enable neurological imaging. This application responds to growing searches about "fluorine-18 in diagnostic imaging". The synthetic community also values its use in cross-coupling reactions, particularly Buchwald-Hartwig aminations to create complex nitrogen-containing architectures.

From a commercial perspective, 1281872-45-4 suppliers emphasize strict quality control parameters including residual solvent limits and heavy metal content – key search terms for GMP chemical procurement. The global market shows increasing demand, particularly from contract research organizations (CROs) working on targeted protein degraders (PROTACs), a trending topic in drug discovery communities.

Environmental considerations regarding fluorinated compounds have prompted studies on the biodegradation pathways of 4-(Trifluoromethyl)pyridin-2-amine derivatives – addressing searches about "green chemistry of fluorinated molecules". Regulatory filings indicate proper handling requires standard laboratory precautions, with stability data showing compatibility with common organic solvents (DMSO, ethanol) frequently queried for compound storage.

Future research directions may explore the compound's potential in covalent inhibitor design (a rising area in medicinal chemistry) and metal-organic frameworks (MOFs) for gas storage applications. These developments respond to growing academic interest in "multifunctional fluorinated building blocks" and "advanced material synthesis" – search terms gaining traction in scientific literature databases.